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Compound of Interest

Compound Name: GNE-064

Cat. No.: B11929345 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the proper disposal of GNE-
064, a potent and selective chemical probe. The following procedures are designed to ensure

the safety of laboratory personnel and compliance with environmental regulations. As a valued

partner in your research, we are committed to providing comprehensive support that extends

beyond the product itself, fostering a relationship built on trust and a shared commitment to

laboratory safety.

I. Understanding the Chemical Profile of GNE-064
GNE-064 is an orally bioavailable chemical probe for the bromodomains of SMARCA2,

SMARCA4, and the fifth bromodomain of PBRM1.[1][2][3][4] Its chemical structure consists of a

pyridazine core linked to a piperazine derivative.[1] Due to the absence of a specific Safety

Data Sheet (SDS), a conservative approach to its disposal is imperative, treating it as a

potentially hazardous substance.

Table 1: Key Chemical and Safety Data for GNE-064
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Property Value Source

Chemical Name

(R)-1-(4-(3-amino-6-(2-

hydroxyphenyl)pyridazin-4-

yl)-2-methylpiperazin-1-

yl)ethan-1-one

[1]

CAS Number 1997321-21-7 [1]

Molecular Formula C17H21N5O2 [5]

Molecular Weight 327.38 g/mol [2]

Known Hazards

While specific hazard data for

GNE-064 is not available,

related compounds such as

piperazine and pyridazine

derivatives can cause skin and

eye irritation.[6][7]

N/A

Storage

Store in a dry, dark place at 0 -

4°C for short-term storage

(days to weeks) or -20°C for

long-term storage (months to

years).[1]

N/A

II. Step-by-Step Disposal Protocol
Given the lack of a specific SDS for GNE-064, the following disposal procedure is based on

best practices for handling similar chemical compounds, such as piperazine and pyridazine

derivatives.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab

coat.

2. Waste Segregation and Collection:

Do not dispose of GNE-064 down the drain or in regular trash.[8]
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Collect all waste containing GNE-064 (solid and liquid) in a dedicated, clearly labeled, and

leak-proof hazardous waste container.[8]

Ensure the container is compatible with the chemical. The original product container is often

a suitable choice.[8]

3. Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name

"GNE-064," and the CAS number "1997321-21-7."

4. Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

5. Final Disposal:

The recommended method for the disposal of similar compounds (piperazine derivatives) is

incineration at a licensed hazardous waste facility.[8]

Contact your institution's Environmental Health and Safety (EHS) department or a certified

chemical waste disposal company to arrange for pickup and proper disposal.

6. Decontamination of Empty Containers:

Triple rinse empty GNE-064 containers with a suitable solvent.

Collect the rinsate as hazardous waste and add it to your GNE-064 waste container.[8]

After thorough decontamination, the container may be disposed of as regular laboratory

waste, following your institution's guidelines. Puncture the container to prevent reuse.[8]

III. Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of GNE-064.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b11929345?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/51732
https://www.abmole.com/products/gne-064.html
https://www.tebubio.com/en_fr_eur/gne-064-494t60079-10-mg.html
https://pubmed.ncbi.nlm.nih.gov/35930799/
https://pubmed.ncbi.nlm.nih.gov/35930799/
https://pubmed.ncbi.nlm.nih.gov/35930799/
https://pubchem.ncbi.nlm.nih.gov/compound/137029447
https://www.benchchem.com/pdf/Safe_Disposal_of_N_2_Hydroxyethyl_piperazine_d4_A_Procedural_Guide.pdf
https://datasheets.scbt.com/sc-212561.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_1_Piperazin_2_yl_ethanol_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b11929345#gne-064-proper-disposal-procedures
https://www.benchchem.com/product/b11929345#gne-064-proper-disposal-procedures
https://www.benchchem.com/product/b11929345#gne-064-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11929345?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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